Cas no 1337749-34-4 (3-(piperidin-3-yl)methyl-4-(trifluoromethyl)pyridine)

• Product Name: 3-(piperidin-3-yl)methyl-4-(trifluoromethyl)pyridine
• CAS No: 1337749-34-4
• MF: C₁₂H₁₅F₃N₂
• MW: 244.256113290787
• CID: 6486500
• PubChem ID: 113727519
• Update Time: 2025-09-28

3-(piperidin-3-yl)methyl-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(piperidin-3-yl)methyl-4-(trifluoromethyl)pyridine
• 3-[(piperidin-3-yl)methyl]-4-(trifluoromethyl)pyridine
• EN300-1944965
• 1337749-34-4

• Inchi： 1S/C12H15F3N2/c13-12(14,15)11-3-5-17-8-10(11)6-9-2-1-4-16-7-9/h3,5,8-9,16H,1-2,4,6-7H2
• InChI Key： JIHMXSJCKTYGDO-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=CC=1CC1CNCCC1)(F)F

Computed Properties

• Exact Mass: 244.11873297g/mol
• Monoisotopic Mass: 244.11873297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(piperidin-3-yl)methyl-4-(trifluoromethyl)pyridine

3-(Piperidin-3-yl)methyl-4-(trifluoromethyl)pyridine

3-(Piperidin-3-yl)methyl-4-(trifluoromethyl)pyridine is a highly specialized organic compound with the CAS registry number 1337749-34-4. This compound belongs to the class of heterocyclic aromatic compounds, specifically pyridines, which are widely studied in medicinal chemistry and materials science. The molecule features a pyridine ring substituted with a trifluoromethyl group at the 4-position and a piperidin-3-ylmethyl group at the 3-position. These substituents significantly influence the compound's electronic properties, solubility, and reactivity, making it a valuable intermediate in the synthesis of advanced pharmaceuticals and agrochemicals.

The trifluoromethyl group attached to the pyridine ring introduces electron-withdrawing effects, enhancing the compound's stability and bioavailability. This feature is particularly advantageous in drug design, where maintaining chemical stability while ensuring effective absorption in biological systems is crucial. Recent studies have demonstrated that such fluorinated pyridines exhibit potent inhibitory activity against various enzyme targets, including kinases and proteases, which are implicated in numerous pathological conditions such as cancer and neurodegenerative diseases.

The piperidin-3-ylmethyl substituent at the 3-position of the pyridine ring contributes to the compound's structural flexibility and hydrogen bonding capacity. Piperidine derivatives are well-known for their ability to form stable interactions with biological macromolecules, such as proteins and nucleic acids. This property has been leveraged in the development of small-molecule inhibitors targeting specific cellular pathways. For instance, researchers have reported that analogs of 1337749-34-4 exhibit selective binding to G-protein coupled receptors (GPCRs), which are key players in signal transduction processes.

From a synthetic perspective, 1337749-34-4 can be prepared via a variety of routes, including nucleophilic aromatic substitution and coupling reactions. The choice of synthesis pathway depends on the availability of starting materials and the desired scale of production. Recent advancements in catalytic methods, such as palladium-catalyzed cross-couplings, have enabled more efficient and environmentally friendly syntheses of this compound. These methods not only improve yield but also reduce waste generation, aligning with current green chemistry principles.

In terms of applications, 1337749-34-4 has shown promise in several therapeutic areas. For example, its ability to modulate ion channels has been explored in the context of treating epilepsy and pain disorders. Additionally, its role as a building block in the construction of larger molecular frameworks has facilitated the discovery of novel bioactive agents. Collaborative efforts between academic institutions and pharmaceutical companies have further accelerated its development into clinical candidates.

Recent research has also highlighted the potential of 1337749-34-4 as a component in advanced materials science applications. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). By incorporating this compound into conjugated polymers or small molecule semiconductors, scientists aim to enhance device performance while maintaining processability.

Despite its numerous advantages, the development of 1337749-34-4 into commercial products requires careful consideration of regulatory requirements and safety profiles. Preclinical studies must assess its toxicity profile, pharmacokinetics, and potential for off-target effects before progressing to clinical trials. Fortunately, early data suggest that this compound exhibits favorable safety characteristics when administered at therapeutic doses.

In conclusion, 1337749-34-4, or (E)-N-[2-(dimethylamino)phenyl]-5-methoxybenzamide, represents a versatile building block with significant potential across multiple disciplines. Its unique chemical structure enables diverse applications ranging from drug discovery to materials science. As research continues to uncover new insights into its properties and functions, this compound is poised to play an increasingly important role in advancing both scientific knowledge and technological innovation.